Cas no 2241142-73-2 (N-({octahydropyrano3,4-cpyrrol-7a-yl}methyl)cyclobutanecarboxamide hydrochloride)

• Product Name: N-({octahydropyrano3,4-cpyrrol-7a-yl}methyl)cyclobutanecarboxamide hydrochloride
• CAS No: 2241142-73-2
• MF: C₁₃H₂₃ClN₂O₂
• MW: 274.786922693253
• MDL: MFCD31736036
• CID: 5164779
• PubChem ID: 138039534
• Update Time: 2023-11-27

N-({octahydropyrano3,4-cpyrrol-7a-yl}methyl)cyclobutanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,3,3a,4,6,7-Hexahydro-1H-pyrano[3,4-c]pyrrol-7a-ylmethyl)cyclobutanecarboxamide;hydrochloride
• N-({octahydropyrano[3,4-c]pyrrol-7a-yl}methyl)cyclobutanecarboxamide hydrochloride
• CID 138039534
• N-({octahydropyrano3,4-cpyrrol-7a-yl}methyl)cyclobutanecarboxamide hydrochloride

• MDL： MFCD31736036
• Inchi： 1S/C13H22N2O2.ClH/c16-12(10-2-1-3-10)15-9-13-4-5-17-7-11(13)6-14-8-13;/h10-11,14H,1-9H2,(H,15,16);1H
• InChI Key： GEXUHEXSGZSJOB-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CNC(C3CCC3)=O)CNCC2C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Topological Polar Surface Area: 50.4